Cas no 65694-04-4 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- (1-hydroxy-2,2,6,6-tetramethylpiperidin-4-yl) benzo[b]pyrene-6-carboxylate
- AC1L71IB
- NSC304953
- NSC-304953
- 65694-04-4
- DTXSID50316587
-
-
- Inchi： InChI=1S/C30H29NO3/c1-29(2)16-20(17-30(3,4)31(29)33)34-28(32)27-22-11-6-5-10-21(22)23-14-12-18-8-7-9-19-13-15-24(27)26(23)25(18)19/h5-15,20,33H,16-17H2,1-4H3
- InChI Key： FLQLHBSGRYKHTQ-UHFFFAOYSA-N
- SMILES： CC1(CC(CC(N1O)(C)C)OC(=O)C2=C3C=CC4=CC=CC5=C4C3=C(C=C5)C6=CC=CC=C62)C
Computed Properties
- Exact Mass: 451.21487
- Monoisotopic Mass: 451.21474379g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 3
- Complexity: 774
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.77
- LogP: 7.24270
Related Literature
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Alberto Villa,Carine E. Chan-Thaw,Sebastiano Campisi,Claudia L. Bianchi,Di Wang,Paul G. Kotula,Christian Kübel,Laura Prati Phys. Chem. Chem. Phys., 2015,17, 28171-28176
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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